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Compound of Interest

Compound Name: PEG3-bis-(ethyl phosphonate)

Cat. No.: B609894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and core

applications of PEG3-bis-(ethyl phosphonate), a bifunctional linker molecule increasingly

utilized in advanced drug development, particularly in the synthesis of Proteolysis Targeting

Chimeras (PROTACs).

Chemical and Physical Properties
PEG3-bis-(ethyl phosphonate) is a hydrophilic polyethylene glycol (PEG) linker with two

terminal ethyl phosphonate groups. The PEG component enhances the aqueous solubility of

molecules it is incorporated into, a crucial property for bioavailability.[1] The phosphonate

groups can be used for further chemical modifications.
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Property Value Reference

Chemical Name PEG3-bis-(ethyl phosphonate) [1]

CAS Number 160625-24-1 [1]

Molecular Formula C16H36O9P2 [1]

Molecular Weight 434.4 g/mol [1]

Purity Typically ≥95% - 98% [1]

Appearance Varies (consult supplier data)

Solubility

Soluble in DMSO, DMF, and

other polar organic solvents.

The hydrophilic PEG spacer

increases solubility in aqueous

media.

[1]

Safety and Handling
The following safety and handling information is derived from available Material Safety Data

Sheets (MSDS) for PEG3-bis-(ethyl phosphonate) and general knowledge of related

chemical compounds.

Hazard Identification
A specific hazard classification for PEG3-bis-(ethyl phosphonate) is not widely established.

However, based on its components and similar chemicals, it is prudent to handle it as a

potential irritant.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Personal Protective Equipment (PPE) and Engineering
Controls

Control Recommendation

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Wear compatible chemical-resistant gloves

(e.g., nitrile rubber). Wear a lab coat or other

protective clothing.

Respiratory Protection

If working outside a fume hood or with powders,

a NIOSH-approved respirator may be

necessary.

Storage and Disposal
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Aspect Recommendation

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area. Recommended long-

term storage is at -20°C.[1] For short-term

storage, 0-4°C is acceptable.[2]

Disposal
Dispose of in accordance with local, state, and

federal regulations.

Toxicological Information
Specific toxicological studies on PEG3-bis-(ethyl phosphonate) are not readily available in

the public domain. The toxicological profile can be inferred from its constituent parts:

polyethylene glycol (PEG) and phosphonates.

Polyethylene Glycol (PEG): PEG is generally considered to be of low toxicity and is widely

used in pharmaceutical formulations. PEGylation, the process of attaching PEG chains to

molecules, is a common strategy to reduce the toxicity of therapeutic agents.[3][4]

Phosphonates: The toxicity of phosphonates to aquatic organisms is generally low.[5] In

medical applications, bisphosphonates are a class of drugs used to treat osteoporosis.[5]

Overall, while specific data is lacking, the available information suggests that PEG3-bis-(ethyl
phosphonate) is likely to have a low toxicity profile, particularly given its intended use in small

quantities for research and development. However, as with any chemical, appropriate safety

precautions should always be taken.

Applications and Experimental Protocols
The primary application of PEG3-bis-(ethyl phosphonate) is as a linker in the synthesis of

PROTACs.[6] PROTACs are heterobifunctional molecules that induce the degradation of target

proteins through the ubiquitin-proteasome system.[2][7] The PEG linker component can

enhance the solubility and cell permeability of the PROTAC molecule.[7]

While a specific, detailed protocol for using PEG3-bis-(ethyl phosphonate) is not available, a

general workflow for PROTAC synthesis using a bifunctional PEG linker can be outlined. The

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://broadpharm.com/product/bp-21706
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_PROTAC_Synthesis_using_Cbz_NH_PEG1_CH2COOH.pdf
https://www.benchchem.com/product/b609894?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10706756/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6493319/
https://en.wikipedia.org/wiki/Phosphonate
https://en.wikipedia.org/wiki/Phosphonate
https://www.benchchem.com/product/b609894?utm_src=pdf-body
https://www.benchchem.com/product/b609894?utm_src=pdf-body
https://www.benchchem.com/product/b609894?utm_src=pdf-body
https://ptc.bocsci.com/product/peg3-bis-ethyl-phosphonate-cas-160625-24-1-279283.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_PROTAC_Synthesis_using_Cbz_NH_PEG1_CH2COOH.pdf
https://www.benchchem.com/pdf/Synthesis_of_PROTACs_Using_a_Hydroxy_PEG12_Acid_Linker_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Synthesis_of_PROTACs_Using_a_Hydroxy_PEG12_Acid_Linker_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b609894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ethyl phosphonate groups would typically be hydrolyzed to phosphonic acids or otherwise

activated for conjugation to the target protein ligand and the E3 ligase ligand.

General Experimental Workflow for PROTAC Synthesis
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General Workflow for PROTAC Synthesis using a Bifunctional Linker

PROTAC Assembly

Start with Bifunctional Linker
(e.g., PEG3-bis-(ethyl phosphonate))

Activate/Modify Linker End Groups

Chemical Activation

Couple Activated Linker to
Target Protein Ligand

Conjugation Reaction 1

Purify Ligand-Linker Conjugate

Purification Step 1

Activate/Modify Second Linker End Group

Chemical Activation

Couple Ligand-Linker to
E3 Ligase Ligand

Conjugation Reaction 2

Final PROTAC Purification
(e.g., HPLC)

Purification Step 2

Characterized PROTAC Molecule

Characterization
(NMR, MS)
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Caption: A generalized workflow for the synthesis of a PROTAC molecule.
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Mechanism of Action in PROTACs
PEG3-bis-(ethyl phosphonate) serves as the linker connecting a target protein binding ligand

and an E3 ubiquitin ligase binding ligand. The resulting PROTAC molecule facilitates the

formation of a ternary complex between the target protein and the E3 ligase, leading to the

ubiquitination and subsequent degradation of the target protein by the proteasome.

PROTAC-Mediated Protein Degradation Pathway
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Caption: The catalytic cycle of PROTAC-mediated protein degradation.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety and handling guide. Always consult the most up-to-date Safety Data Sheet

(SDS) from your supplier before handling this chemical and follow all institutional safety

protocols. The experimental protocols described are general and may require optimization for

specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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